Cas no 204707-42-6 (Methyl 4-fluoro-2-methoxybenzoate)

Methyl 4-fluoro-2-methoxybenzoate Properties

Names and Identifiers

• Methyl 4-fluoro-2-methoxybenzoate
• 4-Fluoro-2-Methoxybenzoic Acid Methyl Ester
• 2-Fluoro-2-methoxybenzoic acid methyl ester
• 4-Fluoro-2-methoxybenzoic acid
• Benzoic acid, 4-fluoro-2-methoxy-, methyl ester
• Methyl 2-methoxy-4-fluoro-benzoate
• RARECHEM AL BF 1023
• LJUAEPNTXDJBRX-UHFFFAOYSA-N
• Methyl-4-fluoro-2-methoxybenzoate
• FCH835965
• methyl 4-fluoranyl-2-methoxy-benzoate
• AS01324
• AB23214
• PC200606
• AX80971
• AC-14741
• Methyl4-fluoro-2-methoxybenzoate
• DTXSID70437147
• AKOS006282320
• SY108298
• 204707-42-6
• AS-40546
• MFCD06203990
• CS-W017009
• Methyl 4-fluoro-2-methoxy-benzoate
• EN300-7403958
• SCHEMBL1146881
• DA-19348
• +Expand

• MDL： MFCD06203990
• InChIKey： LJUAEPNTXDJBRX-UHFFFAOYSA-N
• Inchi： 1S/C9H9FO3/c1-12-8-5-6(10)3-4-7(8)9(11)13-2/h3-5H,1-2H3
• SMILES： FC1C([H])=C([H])C(C(=O)OC([H])([H])[H])=C(C=1[H])OC([H])([H])[H]

Computed Properties

• Exact Mass: 184.05400
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 3
• Monoisotopic Mass: 184.05357231g/mol
• Heavy Atom Count: 13
• Complexity: 184
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.1
• Topological Polar Surface Area: 35.5

Experimental Properties

• LogP: 1.62090
• PSA: 35.53000
• Boiling Point: 232 ºC
• Melting Point: 134-136°C
• Flash Point: 91 ºC
• Density: 1.184

Methyl 4-fluoro-2-methoxybenzoate Security Information

• Dangerous goods sign： Xn
• Risk Phrases： 22

Methyl 4-fluoro-2-methoxybenzoate Customs Data

• HS CODE：2918990090
• Customs Data：

  China Customs Code:

  2918990090

  Overview:

  2918990090. Other additional oxy carboxylic acids(Including anhydrides\Acyl halide\Peroxides, peroxyacids and derivatives of this tax number). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2918990090. other carboxylic acids with additional oxygen function and their anhydrides, halides, peroxides and peroxyacids; their halogenated, sulphonated, nitrated or nitrosated derivatives. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%